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Compound of Interest

Compound Name: Octylbenzene-d22

Cat. No.: B12403311 Get Quote

This technical guide provides a comprehensive overview of the safety data for n-

Octylbenzene-d22, compiled for researchers, scientists, and professionals in drug

development. The information is based on available Safety Data Sheets (SDS) and chemical

property databases.

Section 1: Chemical Identification and Physical
Properties
n-Octylbenzene-d22 is a deuterated form of n-octylbenzene. Below is a summary of its key

identification and physical properties.

Table 1: Chemical Identification
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Identifier Value

Chemical Name n-Octylbenzene-d22

Synonyms
1-Phenyloctane-d22, 1-(Octyl-d17)Benzene-

2,3,4,5,6-d5

CAS Number 1219799-28-6[1][2][3]

Molecular Formula C₁₄D₂₂[3]

Molecular Weight 212.46 g/mol [1]

Isotopic Enrichment ≥98 atom % D

Table 2: Physical and Chemical Properties

Property Value Source

Appearance Colorless liquid Fisher Scientific

Odor Odorless Fisher Scientific

Melting Point -36 °C (-32.8 °F) Fisher Scientific

Boiling Point 261 - 263 °C (501.8 - 505.4 °F) Fisher Scientific

Flash Point 107 °C (224.6 °F) Fisher Scientific

Density 0.858 g/mL at 25 °C ChemicalBook

Solubility Immiscible with water ChemicalBook

Vapor Density 6.56 Thermo Fisher Scientific

Section 2: Hazard Identification and Classification
According to the available safety data sheets, n-Octylbenzene-d22 is not classified as a

hazardous substance. Most sources indicate that the toxicological properties have not been

fully investigated.

NFPA 704 Hazard Diamond for n-Octylbenzene:
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Health (Blue): 0

Flammability (Red): 0

Instability (Yellow): 0

Special (White): N/A

(Note: This rating is for the non-deuterated form, n-Octylbenzene, but is expected to be similar

for the deuterated analog.)

Section 3: Experimental Protocols
The specific experimental protocols used to determine the quantitative data presented in this

guide are not detailed in the source Safety Data Sheets. Standard methods, such as those

prescribed by the OECD or ASTM, are typically used for determining physicochemical

properties like melting point, boiling point, and flash point. However, without explicit citation in

the source documents, the exact methodologies cannot be provided.

Section 4: Handling, Storage, and Personal
Protection
Proper handling and storage are crucial for maintaining the integrity and safety of n-

Octylbenzene-d22.

Handling
Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Do not ingest. If swallowed, seek immediate medical assistance.

Wash hands thoroughly after handling.

Use in a well-ventilated area or under a laboratory fume hood.

Storage
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Keep the container tightly closed.

Store in a dry, cool, and well-ventilated place.

Store at room temperature.

Incompatible materials include strong oxidizing agents.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling n-Octylbenzene-d22.

Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Compatible chemical-resistant gloves, e.g., Nitrile rubber)

Skin and Body Protection
(Lab coat, impervious clothing)

Respiratory Protection
(Not required under normal use with adequate ventilation.

Use respirator with particle filter for large scale/emergency use)

Handling
n-Octylbenzene-d22

If ventilation is inadequate

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).
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Section 5: First-Aid Measures
The following flowchart details the appropriate first-aid response in case of exposure to n-

Octylbenzene-d22.
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Exposure Event

First-Aid Response

Eye Contact

Rinse immediately with plenty of water for at least 15 minutes.
Seek immediate medical attention.

Skin Contact

Wash off immediately with soap and plenty of water.
Remove contaminated clothing. Consult a physician.

Inhalation

Move person into fresh air.
If not breathing, give artificial respiration.

Consult a physician.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.
Call a physician immediately.
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Spill Occurs

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with Inert Absorbent Material
(e.g., sand, earth)

Soak up and collect into a suitable,
closed container for disposal. Prevent product from entering drains.

Dispose of as hazardous waste
in accordance with local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for n-
Octylbenzene-d22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403311#safety-data-sheet-sds-for-n-octylbenzene-
d22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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